Cas no 1261852-46-3 (2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride)
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key structural features include a trifluoromethoxy group and a methyl substituent on the benzene ring, which enhance its reactivity and utility in introducing sulfonyl functionalities into target molecules. The compound is particularly valued for its stability under controlled conditions and its ability to participate in nucleophilic substitution reactions, making it a versatile reagent for constructing sulfonamides and other sulfonyl-based compounds. Its trifluoromethoxy group further contributes to the lipophilicity and metabolic stability of derived products, making it useful in medicinal chemistry applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1261852-46-3 structure
Product Name:2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride
CAS No:1261852-46-3
MF:C8H6ClF3O3S
MW:274.644650936127
MDL:MFCD18399733
CID:4583849
Update Time:2025-06-07
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-(trifluoromethoxy)benzenesulfonylchloride
- Benzenesulfonyl chloride, 2-methyl-5-(trifluoromethoxy)-
- 2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride
-
- MDL： MFCD18399733
- Inchi： 1S/C8H6ClF3O3S/c1-5-2-3-6(15-8(10,11)12)4-7(5)16(9,13)14/h2-4H,1H3
- InChI Key： GUMMDXAWVBRQPV-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC(OC(F)(F)F)=CC=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303230-250mg |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 97% | 250mg |
£207.00 | 2025-02-21 | |
| Apollo Scientific | PC303230-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 97% | 1g |
£620.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1514645-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 98% | 1g |
￥19712.00 | 2024-08-09 | |
| abcr | AB404210-250 mg |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 250 mg |
€348.00 | 2023-07-19 | ||
| abcr | AB404210-1 g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 1 g |
€1,022.00 | 2023-07-19 | ||
| abcr | AB404210-250mg |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 250mg |
€407.70 | 2025-02-21 | ||
| abcr | AB404210-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 1g |
€1141.20 | 2025-02-21 | ||
| Fluorochem | 475990-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 1g |
£2,578.00 | 2023-04-21 | ||
| 1PlusChem | 1P00HJN2-250mg |
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride |
1261852-46-3 | 250mg |
$330.00 | 2024-07-09 | ||
| 1PlusChem | 1P00HJN2-1g |
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride |
1261852-46-3 | 1g |
$945.00 | 2024-07-09 |
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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